Cas no 1354949-57-7 (Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester
• CAS No: 1354949-57-7
• MF: C₁₀H₁₉F₃N₂O₂
• MW: 256.265273332596
• CID: 5179234
• Update Time: 2025-07-17

Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H19F3N2O2/c1-9(2,3)17-8(16)15-6-7(4-5-14)10(11,12)13/h7H,4-6,14H2,1-3H3,(H,15,16)
• InChI Key： XFWHPFFSYDMEOE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C(F)(F)F)CCN

Additional information on Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester (CAS No. 1354949-57-7)

Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester (CAS No. 1354949-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a tert-butyl carbamate derivative, features a unique molecular structure combining a trifluoromethyl group and an amino butyl chain, making it a valuable intermediate in synthetic chemistry. Its CAS registry number, 1354949-57-7, ensures precise identification in global chemical databases, aligning with industry standards for reproducibility and safety.

The growing interest in fluorinated compounds like this one stems from their enhanced metabolic stability and bioavailability, key traits for drug discovery. Researchers frequently explore its potential in designing protease inhibitors or kinase modulators, addressing trending topics such as targeted cancer therapies and neurodegenerative disease research. A 2023 study highlighted fluorinated analogs as pivotal in overcoming drug resistance, a hot topic in precision medicine forums.

From a synthetic perspective, the tert-butoxycarbonyl (Boc) protecting group in this compound offers stability during multi-step reactions, a feature highly searched in peptide synthesis tutorials and organic chemistry workflows. Its trifluoromethyl moiety also aligns with the "fluorine in pharmaceuticals" trend, frequently queried in AI-driven literature searches due to its role in improving membrane permeability.

Environmental and regulatory considerations are equally critical. While not classified as hazardous, its handling requires standard lab precautions, a detail often searched alongside CAS No. 1354949-57-7 SDS (Safety Data Sheet). The compound’s application in green chemistry initiatives—such as solvent-free reactions—resonates with sustainability-focused queries, a dominant theme in 2024’s chemical industry trends.

Analytical characterization of Carbamic acid, N-[4-amino-2-(trifluoromethyl)butyl]-, 1,1-dimethylethyl ester typically involves HPLC purity tests and NMR spectroscopy, techniques frequently discussed in lab protocol optimization threads. Its storage conditions (often 2–8°C under inert gas) are another practical detail searched by chemical inventory managers.

In conclusion, CAS No. 1354949-57-7 represents a nexus of innovation in medicinal chemistry and sustainable synthesis. Its structural versatility and relevance to cutting-edge therapeutic areas ensure its continued prominence in both academic publications and industrial applications, answering the demand for high-value chemical intermediates in modern research.